molecular formula C11H14N2O4S B8440036 2-(2-Amino-thiazol-5-ylmethylene)-malonic acid diethyl ester

2-(2-Amino-thiazol-5-ylmethylene)-malonic acid diethyl ester

Cat. No.: B8440036
M. Wt: 270.31 g/mol
InChI Key: WSHWDXYHUNQALZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Amino-thiazol-5-ylmethylene)-malonic acid diethyl ester is a useful research compound. Its molecular formula is C11H14N2O4S and its molecular weight is 270.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14N2O4S

Molecular Weight

270.31 g/mol

IUPAC Name

diethyl 2-[(2-amino-1,3-thiazol-5-yl)methylidene]propanedioate

InChI

InChI=1S/C11H14N2O4S/c1-3-16-9(14)8(10(15)17-4-2)5-7-6-13-11(12)18-7/h5-6H,3-4H2,1-2H3,(H2,12,13)

InChI Key

WSHWDXYHUNQALZ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(=CC1=CN=C(S1)N)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-amino-thiazole-5-carbaldehyde (47%; 6 g; 23 mmol) in CH2Cl2 (30 mL) and DMF (30 mL), was added 4A molecular sieves, diethyl malonate (3.5 mL; 23 mmol), piperidine (1.1 mL; 11.5 mmol) and acetic acid (0.7 mL; 11.5 mmol). The reaction mixture was stirred at room temperature for 96 hours. Then EtOAc was added, and the reaction mixture was filtered through celite in order to remove the precipitate formed. EtOAc (500 mL) was added to the filtrate, and the organic phase was washed with NaHCO3 and brine. The organic phase was dried and concentrated to yield 4.9 g of the crude product. Addition of petroleum ether to a solution of the crude product in ethanol followed by filtration afforded 2-(2-amino-thiazol-5-ylmethylene)-malonic acid diethyl ester (1.13 g, 18%).
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500 mL
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solvent
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6 g
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4A
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3.5 mL
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1.1 mL
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0.7 mL
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reactant
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30 mL
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30 mL
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crude product
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petroleum ether
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